Cas no 41208-07-5 (Quinoline,6,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl-)
41208-07-5 structure
Product Name:Quinoline,6,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl-
CAS No:41208-07-5
MF:C25H30N2
MW:358.519106388092
CID:329033
PubChem ID:99342
Update Time:2025-04-19
Quinoline,6,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,2,4-trimethyl-6-[(2,2,4-trimethyl-1H-quinolin-6-yl)methyl]-1H-quinoline
- Sensorad
- 2,2,4,2',2',4'-hexamethyl-1,2,1',2'-tetrahydro-6,6'-m
- 6,6'-Methylene bis(2,2,4-trimethyl-1,2-dihydroquinoline)
- 6,6'-methylene-bis-(2,2,4-trimethyl-1,2-dihydrochinoline)
- 6,6'-methylene-bis(2,2,4-trimethyl-1,2-dihydroquinoline)
- Bis-(2,2,4-trimethyl-1,2-dihydro-[6]chinolyl)-methan
- bis-(2,2,4-trimethyl-1,2-dihydro-[6]quinolyl)-methane
- BRN 0323757
- MTDQ
- Quinoline, 6,6'-methylenebis(1,2-dihydro-2,2,4-trimethyl)-
- SMR000528793
- 6,6'-METHYLENEBIS(2,2,4-TRIMETHYL-1,2-DIHYDROQUINOLINE)
- SCHEMBL9450756
- CHEMBL1440240
- BIS(1,2-DIHYDRO-2,2,4-TRIMETHYL-6-QUINOLYL)METHANE
- Quinoline,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl-
- DTXSID30194128
- 41208-07-5
- ADHZMOYUJKFKSE-UHFFFAOYSA-N
- 4-23-00-01927 (Beilstein Handbook Reference)
- NSC-217697
- Quinoline,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl]-
- NCGC00246775-01
- 6BX61HE35O
- UNII-6BX61HE35O
- Quinoline, 6,6'-methylenebis(1,2-dihydro-2,2,4-trimethyl-
- 6,6'-methylene-bis-(2,2,4-trimethyl-1,2-dihydroquinoline)
- MLS000756546
- Quinoline, 6,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl]-
- NSC217697
- 6,6'-Methylenebis(1,2-dihydro-2,2,4-trimethylquinoline)
- NSC 217697
- Quinoline,6,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl-
-
- Inchi: 1S/C25H30N2/c1-16-14-24(3,4)26-22-9-7-18(12-20(16)22)11-19-8-10-23-21(13-19)17(2)15-25(5,6)27-23/h7-10,12-15,26-27H,11H2,1-6H3
- InChI Key: ADHZMOYUJKFKSE-UHFFFAOYSA-N
- SMILES: N1C2C=CC(=CC=2C(C)=CC1(C)C)CC1C=CC2=C(C=1)C(C)=CC(C)(C)N2
Computed Properties
- Exact Mass: 358.2411
- Monoisotopic Mass: 358.241
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 572
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- Density: 1.1393 (rough estimate)
- Melting Point: 84.5°C
- Boiling Point: 480.93°C (rough estimate)
- Flash Point: 311.9°C
- Refractive Index: 1.7620 (estimate)
- PSA: 24.06
- LogP: 6.76820
Quinoline,6,6'-methylenebis[1,2-dihydro-2,2,4-trimethyl- Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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